Cas no 2680861-22-5 (2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid
• CAS No: 2680861-22-5
• MF: C₂₄H₂₂ClNO₄
• MW: 423.888785839081
• CID: 5625884
• PubChem ID: 165921274
• Update Time: 2025-05-24

2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304015
• 2-{[(benzyloxy)carbonyl](3-phenylpropyl)amino}-5-chlorobenzoic acid
• 2680861-22-5
• 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid

• Inchi： 1S/C24H22ClNO4/c25-20-13-14-22(21(16-20)23(27)28)26(15-7-12-18-8-3-1-4-9-18)24(29)30-17-19-10-5-2-6-11-19/h1-6,8-11,13-14,16H,7,12,15,17H2,(H,27,28)
• InChI Key： XKDZQURUGYXROZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)N(C(=O)OCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.1237359g/mol
• Monoisotopic Mass: 423.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid

Research Briefing on 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid (CAS: 2680861-22-5)

In recent years, the compound 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid (CAS: 2680861-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have optimized the production of this compound, making it more accessible for further research. Studies have demonstrated that the compound exhibits promising biological activity, particularly in the modulation of specific enzymatic pathways. Its ability to interact with key protein targets has positioned it as a potential candidate for the development of novel therapeutics.

One of the most notable findings in recent research is the compound's role as an inhibitor of certain proteases and kinases. Experimental data suggest that 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid can effectively bind to the active sites of these enzymes, thereby modulating their activity. This property has significant implications for the treatment of diseases such as cancer and inflammatory disorders, where dysregulated enzyme activity plays a critical role. In vitro and in vivo studies have shown that the compound can reduce tumor growth and inflammation in model systems, further supporting its therapeutic potential.

In addition to its enzymatic inhibition properties, the compound has also been investigated for its pharmacokinetic and safety profiles. Preliminary studies indicate that it possesses favorable bioavailability and low toxicity, which are essential characteristics for any drug candidate. However, further research is needed to fully understand its metabolic pathways and potential side effects in humans. Ongoing clinical trials are expected to provide more comprehensive data on its efficacy and safety in human subjects.

The structural versatility of 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid also opens up possibilities for its use in drug design and optimization. Researchers are exploring modifications to its chemical structure to enhance its potency, selectivity, and stability. Such efforts could lead to the development of next-generation therapeutics with improved clinical outcomes. Collaborative research initiatives between academic institutions and pharmaceutical companies are accelerating the translation of these findings into practical applications.

In conclusion, 2-{(benzyloxy)carbonyl(3-phenylpropyl)amino}-5-chlorobenzoic acid (CAS: 2680861-22-5) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique properties and potential therapeutic applications make it a valuable subject for further investigation. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, ultimately benefiting patients worldwide. The scientific community eagerly anticipates the results of ongoing and future studies to fully unlock its potential.